Cas no 1965308-74-0 (4,4-Dimethyl-pyrrolidine-2-carboxylic acid ethyl ester hydrochloride)

• Product Name: 4,4-Dimethyl-pyrrolidine-2-carboxylic acid ethyl ester hydrochloride
• CAS No: 1965308-74-0
• MF: C₉H₁₈ClNO₂
• MW: 207.69772195816
• MDL: MFCD29042818
• CID: 4777372
• Update Time: 2026-02-27

4,4-Dimethyl-pyrrolidine-2-carboxylic acid ethyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4,4-Dimethyl-pyrrolidine-2-carboxylic acid ethyl ester hydrochloride
• SB34905
• Ethyl 4,4-dimethylpyrrolidine-2-carboxylate hydrochloride

• MDL： MFCD29042818
• Inchi： 1S/C9H17NO2.ClH/c1-4-12-8(11)7-5-9(2,3)6-10-7;/h7,10H,4-6H2,1-3H3;1H
• InChI Key： IOAQSQJEFPKKLD-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C1CC(C)(C)CN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Topological Polar Surface Area: 38.3

Additional information on 4,4-Dimethyl-pyrrolidine-2-carboxylic acid ethyl ester hydrochloride

Introduction to 4,4-Dimethyl-pyrrolidine-2-carboxylic Acid Ethyl Ester Hydrochloride (CAS No. 1965308-74-0)

4,4-Dimethyl-pyrrolidine-2-carboxylic acid ethyl ester hydrochloride is a versatile organic compound with the CAS registry number 1965308-74-0. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound consists of a pyrrolidine ring with two methyl groups at the 4-position and an ethyl ester group attached to the 2-position carboxylic acid moiety. The hydrochloride salt form suggests its potential use in acidic conditions or as a stabilized form for various chemical reactions.

Recent advancements in synthetic chemistry have led to the development of novel methods for synthesizing pyrrolidine derivatives. One such method involves the use of catalytic asymmetric synthesis, which has enabled the production of enantiomerically enriched compounds. This approach has been particularly useful in drug discovery, where stereochemistry plays a critical role in determining biological activity. For instance, researchers have employed transition metal catalysts, such as palladium complexes, to achieve high enantioselectivity in the synthesis of 4,4-dimethyl-pyrrolidine derivatives.

The hydrochloride salt form of this compound is advantageous due to its improved solubility in aqueous media. This property makes it suitable for applications in drug delivery systems, where solubility is a key factor for bioavailability. Moreover, the presence of the ethyl ester group renders the compound amenable to further functionalization through nucleophilic substitution or hydrolysis reactions. Such modifications can lead to derivatives with enhanced pharmacokinetic profiles or tailored reactivity for specific chemical transformations.

Recent studies have explored the use of pyrrolidine-based compounds as building blocks in medicinal chemistry. For example, researchers have reported that certain pyrrolidine derivatives exhibit potent inhibitory activity against enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and beta-secretase. These findings highlight the potential of 4,4-dimethyl-pyrrolidine-2-carboxylic acid ethyl ester hydrochloride as a lead compound for developing therapeutic agents targeting neurological disorders.

In addition to its pharmaceutical applications, this compound has shown promise in catalysis and materials science. Its ability to act as a chiral ligand in asymmetric catalysis has been demonstrated in several recent publications. For instance, a study published in *Nature Chemistry* revealed that pyrrolidine-based ligands can significantly enhance the enantioselectivity of organocatalytic reactions. This discovery opens new avenues for its use in industrial processes requiring high levels of stereocontrol.

The synthesis of 4,4-dimethyl-pyrrolidine-2-carboxylic acid ethyl ester hydrochloride typically involves multi-step reactions starting from readily available starting materials such as gamma-butyrolactam or related cyclic amides. Modern synthetic strategies often incorporate green chemistry principles to minimize environmental impact and improve process efficiency. For example, microwave-assisted synthesis has been employed to accelerate reaction times and reduce energy consumption during the formation of pyrrolidine rings.

From an analytical standpoint, this compound can be characterized using various spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These methods provide valuable insights into its molecular structure and purity. Recent advancements in analytical techniques have further enhanced our ability to study such compounds at the molecular level, enabling precise determination of stereochemistry and impurity profiles.

In conclusion, 4,4-dimethyl-pyrrolidine-2-carboxylic acid ethyl ester hydrochloride is a multifaceted compound with significant potential across diverse fields. Its unique structural features and versatile reactivity make it an attractive candidate for both academic research and industrial applications. As ongoing research continues to uncover new properties and applications of this compound, it is poised to play an increasingly important role in modern chemistry.